1-(2-fluorophenyl)-4-[3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carbonyl]piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-[5-(3-methoxyphenyl)-2-methylpyrazol-3-yl]methanone
• InChI: InChI=1S/C22H23FN4O2/c1-25-21(15-19(24-25)16-6-5-7-17(14-16)29-2)22(28)27-12-10-26(11-13-27)20-9-4-3-8-18(20)23/h3-9,14-15H,10-13H2,1-2H3
• InChI Key: OVAUKUFNNVFSPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC(=CC=C2)OC)C(=O)N3CCN(CC3)C4=CC=CC=C4F
• Molecular Formula: C22H23FN4O2
• Molecular Weight: 394.4 g/mol

Description

The compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives are often used in the synthesis of pharmaceuticals and other organic compounds.

Chemical Reactions Analysis

Piperazine derivatives can participate in a variety of chemical reactions. For example, they can undergo N-alkylation to form polyamines, which are important in a variety of biological processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the piperazine ring could impart basicity to the compound, while the fluorine and methoxy substituents could affect its polarity and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its specific structure and the biological system in which it is acting. Piperazine and its derivatives have been found to have a variety of biological activities, including acting as antagonists for certain neurotransmitter receptors.